Cas no 1805134-82-0 (2-Bromo-3-bromomethyl-4-hydroxypyridine)

• Product Name: 2-Bromo-3-bromomethyl-4-hydroxypyridine
• CAS No: 1805134-82-0
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4899984
• Update Time: 2025-08-05

2-Bromo-3-bromomethyl-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-bromomethyl-4-hydroxypyridine

• Inchi： 1S/C6H5Br2NO/c7-3-4-5(10)1-2-9-6(4)8/h1-2H,3H2,(H,9,10)
• InChI Key： DIJAPHJEXDIDBR-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C(C=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-3-bromomethyl-4-hydroxypyridine

2-Bromo-3-bromomethyl-4-hydroxypyridine (CAS No. 1805134-82-0): A Comprehensive Overview

The compound 2-Bromo-3-bromomethyl-4-hydroxypyridine (CAS No. 1805134-82-0) is a brominated pyridine derivative with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound has garnered attention due to its unique structural features and versatile reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Structural Features and Physical Properties

2-Bromo-3-bromomethyl-4-hydroxypyridine exhibits a pyridine ring with bromine substituents at positions 2 and 3, along with a hydroxyl group at position 4. The presence of multiple bromine atoms imparts distinctive electronic properties to the molecule, enhancing its reactivity in various chemical transformations. Recent studies have highlighted the importance of such brominated pyridine derivatives in asymmetric synthesis and catalytic processes.

Synthesis and Reactivity

The synthesis of 2-Bromo-3-bromomethyl-4-hydroxypyridine involves multi-step reactions, often starting from pyridine or its derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the bromination process, achieving higher yields and better purity.

Applications in Pharmaceutical Chemistry

2-Bromo-3-bromomethyl-4-hydroxypyridine has found extensive use as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic substitutions and cross-coupling reactions makes it an ideal building block for drug discovery programs. Recent studies have demonstrated its role in the development of novel antiviral agents, where its brominated groups contribute to enhanced bioavailability and target specificity.

Environmental Considerations and Safety Profile

Despite its valuable applications, the environmental impact of 2-Bromo-3-bromomethyl-4-hydroxypyridine has been a subject of recent research. Studies indicate that this compound undergoes biodegradation under specific conditions, reducing its persistence in aquatic environments. Additionally, safety assessments have shown that it exhibits low acute toxicity when handled according to standard protocols.

Future Prospects and Research Directions

The future of 2-Bromo-3-bromomethyl-4-hydroxypyridine lies in exploring its potential for green chemistry applications. Researchers are increasingly focusing on developing sustainable synthesis routes that minimize waste and utilize renewable resources. Furthermore, investigations into its catalytic properties may unlock new opportunities in industrial chemical processes.

In conclusion, 2-Bromo-3-bromomethyl-4-hydroxypyridine (CAS No. 1805134-82-0) remains a pivotal compound in modern organic chemistry, offering a wealth of possibilities for innovation across diverse industries.